Cas no 53055-05-3 (3-Methoxy-2-nitrobenzaldehyde)

3-Methoxy-2-nitrobenzaldehyde Properties

Names and Identifiers

• 3-Methoxy-2-nitrobenzaldehyde
• Benzaldehyde, 3-methoxy-2-nitro-
• 2-nitro-3-methoxybenzaldehyde
• 3-methoxy 2-nitrobenzaldehyde
• 3-Methoxy-2-nitro-benzaldehyd
• m-Anisaldehyde,2-nitro- (6CI)
• NSC 172558
• AC-23846
• AM20040639
• 2-Nitro-3-methoxy benzaldehyde
• EN300-90518
• EINECS 258-332-9
• BS-16969
• 3-methoxy-2-nitro-benzaldehyde
• A21536
• MFCD00007135
• NSC-172558
• SY030552
• A1-02433
• Z1255485341
• CS-0137575
• FT-0602705
• NS00032641
• 4W88LZM8VP
• 53055-05-3
• DTXSID20201097
• UNII-4W88LZM8VP
• AKOS015852320
• BP-20090
• 3-Methoxy-2-nitrobenzaldehyde, >=97%
• SCHEMBL594444
• NSC172558
• J-512751
• Benzaldehyde, 3methoxy2nitro
• DB-006476
• DTXCID20123588
• 2-Nitro-3-methoxybenzaldehyde
• +Expand

• MDL： MFCD00007135
• InChIKey： GDTUACILWWLIJF-UHFFFAOYSA-N
• Inchi： 1S/C8H7NO4/c1-13-7-4-2-3-6(5-10)8(7)9(11)12/h2-5H,1H3
• SMILES： COC1=CC=CC(=C1[N+](=O)[O-])C=O

Computed Properties

• Exact Mass: 181.03800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 181.038
• Heavy Atom Count: 13
• Complexity: 201
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 72.1A^2

Experimental Properties

• LogP: 1.93910
• PSA: 72.12000
• Refractive Index: 1.59
• Boiling Point: 344.2℃ at 760 mmHg
• Melting Point: 97-101 °C (lit.)
• Vapor Pressure: 0.0±0.8 mmHg at 25°C
• Flash Point: 177.3±25.7 °C
• Color/Form: Pale yellow crystal
• Solubility: Not available
• Density: 1.3±0.1 g/cm3

3-Methoxy-2-nitrobenzaldehyde Security Information

• WGK Germany：3
• Safety Term：S22;S24/25
• Safety Instruction： S22; S24/25
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Signal Word：warning

3-Methoxy-2-nitrobenzaldehyde Customs Data

• HS CODE：2913000090
• Customs Data：

  China Customs Code:

  2913000090

  Overview:

  2913000090 Item2912Other derivatives of the listed products [refer to halogenation,sulfonation,Nitrosative or nitrosative derivatives]. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS: 2913000090 halogenated, sulphonated, nitrated or nitrosated derivatives of products of heading 2912 Educational tariff:17.0% Tax rebate rate:9.0% Regulatory conditions:none Most favored nation tariff:5.5% General tariff:30.0%